Cas no 2434-53-9 (6-amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

6-amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Properties

Names and Identifiers

• 6-Amino-1-methylpyrimidine-2,4(1H,3H)-dione
• 6-Amino-1-methyluracil
• 6-amino-1-methylpyrimidine-2,4-dione
• 1-methyl-6-aminouracil
• 2,4(1H,3H)-Pyrimidinedione,6-amino-1-methyl
• 6-?Amino-?1-?methyluracil
• 6-amino-1-methyl-1,3-dihydropyrimidine-2,4-dione
• 6-Amino-1-methyl-1H-pyrimidine-2,4-dione
• 6-Amino-1-methyl-2,4(1H,3H)-pyrimidinedione
• [ "" ]
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-methyl-
• 6-amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• GZLZRPNUDBIQBM-UHFFFAOYSA-N
• NSC7369
• zlchem 437
• p-fluorocinnamoyl chloride
• AMY485
• 6-Amino-1-methyluracil, 97%
• SCHEMBL5503560
• SY049507
• NS00027629
• EINECS 219-422-3
• CHEMBL89725
• MFCD00075366
• GEO-00177
• FT-0620904
• 6-Amino-1-methyl-2,4(1H,3H)-pyrimidinedione #
• W-107329
• DTXSID30179076
• CS-W016441
• SCHEMBL31137
• Q63408603
• NSC 7369
• SB57246
• BS-3799
• A852496
• InChI=1/C5H7N3O2/c1-8-3(6)2-4(9)7-5(8)10/h2H,6H2,1H3,(H,7,9,10
• EN300-19845
• NSC-7369
• AC-2045
• Z104475748
• AKOS025285888
• H11262
• 2434-53-9
• AKOS000120920
• BB 0248355
• F1967-1167
• 1-Methyl-6-aminopyrimidine-2,4(1H,3H)-dione
• BCP04504
• BBL036250
• A2449
• DB-046410
• 6-Amino-1-methyl-2,4-pyrimidinedione; 1-Methyl-6-aminouracil; 6-Amino-1-methyl-1H-pyrimidine-2,4-dione; 6-Amino-1-methyluracil; NSC 7369;
• STL509326
• STL249873
• 6-AMINO-1-METHYL-3H-PYRIMIDINE-2,4-DIONE
• 6-amino-4-hydroxy-1-methylpyrimidin-2(1H)-one
• +Expand

• MDL： MFCD00075366
• InChIKey： GZLZRPNUDBIQBM-UHFFFAOYSA-N
• Inchi： 1S/C5H7N3O2/c1-8-3(6)2-4(9)7-5(8)10/h2H,6H2,1H3,(H,7,9,10)
• SMILES： O=C1N([H])C(C([H])=C(N([H])[H])N1C([H])([H])[H])=O
• BRN： 127771

Computed Properties

• Exact Mass: 141.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 141.054
• Heavy Atom Count: 10
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 75.4

Experimental Properties

• LogP: -0.76300
• PSA: 80.88000
• Refractive Index: 1.548
• Melting Point: 307°C(lit.)
• Solubility: Soluble in diluted sodium hydroxide solution.
• Color/Form: Yellow powder
• Solubility: Not determined
• Density: 1.339

6-amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26
• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

6-amino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%